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Compound of Interest

Compound Name: Ompenaclid

Cat. No.: B113488

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of Ompenaclid (also known as RGX-202), a first-in-class oral
small-molecule SLC6AS8 transporter inhibitor. Adherence to these protocols is critical for
personnel safety and environmental protection.

Ompenaclid Safety and Handling Profile

Before handling Ompenaclid, it is crucial to be familiar with its safety profile. The following
table summarizes key information gathered from safety data sheets (SDS) for similar chemical

compounds.
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Parameter Information Citation

Suspected of causing genetic
defects. May damage fertility
or the unborn child. May cause
damage to organs (Eyes,
Primary Hazards Central nervous system).
Causes damage to organs
(Central nervous system, Bone
marrow, Cardio-vascular
system) through prolonged or

repeated exposure.

] ) Wear protective gloves,
Personal Protective Equipment

rotective clothing, eye
(PPE) P 9

protection, and face protection.

Work under a hood. Do not
inhale the substance/mixture.
] Avoid dust formation. Do not
Handling eat, drink, or smoke when
using this product. Wash skin

thoroughly after handling.

Store locked up in a dry, cool,
and well-ventilated place.

Storage Recommended storage [1]
temperature is 2 - 8 °C. Keep

the container tightly closed.

In Case of Exposure If inhaled: Move to fresh air. In [1]
case of skin contact: Take off
immediately all contaminated
clothing and rinse skin with
water/shower. In case of eye
contact: Rinse out with plenty
of water. If swallowed: Make
the victim drink water (two

glasses at most). In all cases
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of exposure or concern, get

medical advice/attention.

Step-by-Step Disposal Protocol for Ompenaclid

Waste material must be disposed of in accordance with national and local regulations.[1] The
primary directive for Ompenaclid waste is to dispose of the contents and container at an
approved waste disposal plant. Do not mix with other waste and handle uncleaned containers
as you would the product itself.[1]

Step 1: Waste Segregation and Collection
Proper segregation of waste is the first critical step to ensure safe disposal.

e Unused or Expired Ompenaclid: Pure Ompenaclid (solid) or its solutions should be
collected in a dedicated, properly sealed, and labeled hazardous waste container.

o Contaminated Materials: Items such as gloves, pipette tips, vials, and other labware that
have come into contact with Ompenaclid should be collected in a separate, clearly labeled
container for hazardous chemical waste.[2]

o Empty Packaging: Uncontaminated outer packaging can typically be disposed of as general
waste, provided all labels containing sensitive information have been removed or defaced.[2]

[3]
Step 2: Container Labeling
All waste containers must be clearly and accurately labeled.
o Use appropriate hazardous waste labels as required by your institution and local regulations.

o The label should clearly state "Hazardous Waste" and identify the contents (e.g.,
"Ompenaclid Waste," "Ompenaclid Contaminated Labware").

e Include information on the hazards (e.g., "Toxic," "Reproductive Hazard").

Step 3: Storage of Waste
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Store waste containers in a designated, secure area away from general laboratory traffic.
e The storage area should be well-ventilated.

e Ensure containers are tightly sealed to prevent leaks or spills.[4]

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through a licensed environmental waste
management company.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

» Do not attempt to dispose of Ompenaclid waste through standard laboratory drains or as
general trash.[4]

Ompenaclid Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ompenaclid waste in a research environment.

Segregation & Collection

Ompenaciid Waste Generated
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Click to download full resolution via product page
Caption: Workflow for the proper segregation and disposal of Ompenaclid waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Ompenaclid, minimizing risks to personnel and the environment. Always consult your
institution's specific safety protocols and the most current Safety Data Sheet for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b113488?utm_src=pdf-body-img
https://www.benchchem.com/product/b113488?utm_src=pdf-body
https://www.benchchem.com/product/b113488?utm_src=pdf-body
https://www.benchchem.com/product/b113488?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/en/sds/sial/smb00962?userType=undefined
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Beinaglutide.pdf
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.targetmol.com/attachment/sds/83858EC2-5705-4A0D-A6EC-AABDCE46BFC0/T9904
https://www.benchchem.com/product/b113488#ompenaclid-proper-disposal-procedures
https://www.benchchem.com/product/b113488#ompenaclid-proper-disposal-procedures
https://www.benchchem.com/product/b113488#ompenaclid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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